1-(2-methoxyphenyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-[(4-methylsulfanylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2OS/c1-22-19-6-4-3-5-18(19)21-13-11-20(12-14-21)15-16-7-9-17(23-2)10-8-16/h3-10H,11-15H2,1-2H3
• InChI Key: ZRWBLXCLXQYXAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)SC
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

• This compound is a part of a group of 4-alkyl-1-(o-methoxyphenyl)piperazines studied for their receptor affinity and potential as central nervous system agents (Mokrosz et al., 1994).

Synthesis Analysis

• The synthesis of various 1-(2-methoxyphenyl)piperazine derivatives has been explored, including substitutions that affect their binding affinity and selectivity for different receptors (Revathi K. Raghupathi et al., 1991).

Molecular Structure Analysis

• The molecular structure and crystallography of similar compounds have been studied, providing insights into the conformation and spatial arrangement of the piperazine ring and attached groups (Y. Zhong et al., 2012).

Chemical Reactions and Properties

• Studies have examined how structural modifications of the piperazine derivatives influence their chemical reactions and interactions with various receptors (K. Kumara et al., 2017).

Physical Properties Analysis

• Research on related compounds highlights the importance of physical properties like crystal structure and hydrogen bonding in determining the stability and reactivity of these molecules (Shusheng Zhang et al., 2007).

Chemical Properties Analysis

• The chemical properties, particularly the binding affinities and receptor selectivity of 1-(2-methoxyphenyl)piperazine derivatives, have been a significant focus of research. Alterations in the chemical structure lead to variations in pharmacological activity (A. Orjales et al., 1995).